molecular formula C4H8O5S B8776907 2-((Methylsulfonyl)oxy)propanoic acid

2-((Methylsulfonyl)oxy)propanoic acid

Cat. No.: B8776907
M. Wt: 168.17 g/mol
InChI Key: LFMBKSRGQHUJKP-UHFFFAOYSA-N
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Description

2-((Methylsulfonyl)oxy)propanoic acid is a useful research compound. Its molecular formula is C4H8O5S and its molecular weight is 168.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C4H8O5S

Molecular Weight

168.17 g/mol

IUPAC Name

2-methylsulfonyloxypropanoic acid

InChI

InChI=1S/C4H8O5S/c1-3(4(5)6)9-10(2,7)8/h3H,1-2H3,(H,5,6)

InChI Key

LFMBKSRGQHUJKP-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)O)OS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.02 G (89.5 mmol) of potassium hydroxide was dissolved in 50 ml of water and stirred at 10°-20° C. 14.46 G (73.70 mmol) of the ethyl (-)-2-methanesulfonyloxypropionate obtained in Example 1 was added to this, and the mixture was stirred at the same temperature for 5 hours. Concentrated hydrochloric acid was added to bring the pH below 1, and extraction was performed with ethyl acetate (30 ml, 3 times). Anhydrous sodium sulfate and anhydrous magnesium sulfate were added in sequence to dry the extract, which was then vacuum concentrated, and 11.83 g of (-)-2-methanesulfonyloxypropionic acid was obtained in the form of crystals of mp 65°-72° C. Yield 95.4%.
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